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Compound of Interest

Compound Name: Hhtdd

Cat. No.: B13829345 Get Quote

Misidentification of "Hhtdd" as a Therapeutic
Agent
An initial investigation into the substance "Hhtdd" has revealed that it is not a therapeutic

product for use in biological systems. Instead, Hhtdd is an acronym for

Hexanitrohexaazatricyclododecanedione, a highly powerful and moisture-sensitive explosive

compound.[1][2] Its chemical formula is C₆H₄N₁₂O₁₄.[3][4]

Research and literature surrounding Hhtdd focus exclusively on its synthesis, chemical

properties, and explosive potential.[5][6] It is described as an open analogue of cyclic

nitroamine cage compounds like CL-20 and possesses a detonation velocity even higher than

that of CL-20.[1] However, its practical application as an explosive is limited due to its tendency

to decompose in the presence of water.[1]

Given that Hhtdd is an explosive material and not a pharmaceutical or biological agent, there is

no available data on its efficacy in cell lines or animal models for any therapeutic purpose. The

requested comparison guide, including data on biological efficacy, experimental protocols in a

biomedical context, and related signaling pathways, cannot be generated.

It is crucial for researchers, scientists, and drug development professionals to ensure the

correct identification of substances to avoid confusion and potential hazards. The properties of

Hexanitrohexaazatricyclododecanedione (Hhtdd) are pertinent to the field of energetic

materials, not pharmacology or biomedicine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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